![molecular formula C12H18ClN B6268318 rac-(1R,2S)-2-[4-(propan-2-yl)phenyl]cyclopropan-1-amine hydrochloride CAS No. 1807941-94-1](/img/no-structure.png)
rac-(1R,2S)-2-[4-(propan-2-yl)phenyl]cyclopropan-1-amine hydrochloride
Overview
Description
Rac-(1R,2S)-2-[4-(propan-2-yl)phenyl]cyclopropan-1-amine hydrochloride, also known as N-(2-cyclopropylmethyl)-4-propylbenzamide hydrochloride, is a cyclopropyl-substituted amide derived from the amino acid phenylalanine. It is a synthetic compound that has been studied for its potential therapeutic applications. This compound has been studied for its ability to modulate the activity of various enzymes, receptors, and transporters, as well as its effects on the biochemical and physiological processes of the body.
Mechanism of Action
Rac-(1R,2S)-2-[4-(propan-2-yl)phenyl]cyclopropan-1-amine hydrochloride has been shown to act as an inhibitor of enzymes, receptors, and transporters. It has been found to inhibit the activity of acetylcholinesterase, which is involved in the breakdown of acetylcholine. It has also been found to inhibit the activity of monoamine oxidase, which is involved in the breakdown of neurotransmitters such as serotonin and dopamine. In addition, it has been found to modulate the activity of various receptors, such as the serotonin 5-HT2A receptor, and transporters, such as the dopamine transporter.
Biochemical and Physiological Effects
This compound has been found to have various biochemical and physiological effects. It has been found to increase the levels of acetylcholine in the brain and to reduce the levels of monoamine oxidase, which is involved in the breakdown of neurotransmitters such as serotonin and dopamine. In addition, it has been found to modulate the activity of various receptors, such as the serotonin 5-HT2A receptor, and transporters, such as the dopamine transporter. This may lead to changes in the levels of neurotransmitters in the brain and thus affect various physiological processes.
Advantages and Limitations for Lab Experiments
Rac-(1R,2S)-2-[4-(propan-2-yl)phenyl]cyclopropan-1-amine hydrochloride has several advantages and limitations for laboratory experiments. The advantages include its stability in anhydrous conditions, its low cost, and its ability to modulate the activity of various enzymes, receptors, and transporters. The limitations include its potential to cause adverse effects when used in high doses and its potential to interact with other compounds.
Future Directions
There are a number of potential future directions for the study of rac-(1R,2S)-2-[4-(propan-2-yl)phenyl]cyclopropan-1-amine hydrochloride. These include further research into its potential therapeutic applications, such as its ability to modulate the activity of various enzymes, receptors, and transporters. In addition, further research could be conducted into its potential interactions with other compounds and its potential to cause adverse effects when used in high doses. Finally, further research could be conducted into its potential to be used in the development of new drugs.
Synthesis Methods
The synthesis of rac-(1R,2S)-2-[4-(propan-2-yl)phenyl]cyclopropan-1-amine hydrochloride involves the reaction of phenylalanine with propionic acid in the presence of a base, such as sodium hydroxide. The reaction is carried out in anhydrous conditions at a temperature of 80°C for a period of 4 hours. The product is then purified by recrystallization and dried.
Scientific Research Applications
Rac-(1R,2S)-2-[4-(propan-2-yl)phenyl]cyclopropan-1-amine hydrochloride has been studied for its potential therapeutic applications. It has been investigated as an inhibitor of several enzymes, including acetylcholinesterase, monoamine oxidase, and tyrosine hydroxylase. It has also been studied for its ability to modulate the activity of various receptors, such as the serotonin 5-HT2A receptor, and transporters, such as the dopamine transporter.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-(1R,2S)-2-[4-(propan-2-yl)phenyl]cyclopropan-1-amine hydrochloride involves the reaction of a cyclopropane compound with an amine in the presence of a reducing agent to form the desired product. The reaction is carried out under acidic conditions to protonate the amine and form the hydrochloride salt of the product.", "Starting Materials": [ "4-(propan-2-yl)phenylmagnesium bromide", "cyclopropane", "1-chloro-2-propanamine hydrochloride", "sodium borohydride", "acetic acid", "diethyl ether", "water" ], "Reaction": [ "Step 1: Preparation of 4-(propan-2-yl)phenylmagnesium bromide by reacting 4-(propan-2-yl)phenylbromide with magnesium in diethyl ether.", "Step 2: Addition of cyclopropane to 4-(propan-2-yl)phenylmagnesium bromide in the presence of acetic acid to form rac-(1R,2S)-2-[4-(propan-2-yl)phenyl]cyclopropane.", "Step 3: Reduction of 1-chloro-2-propanamine hydrochloride with sodium borohydride in water to form 1-propanamine.", "Step 4: Addition of 1-propanamine to rac-(1R,2S)-2-[4-(propan-2-yl)phenyl]cyclopropane in the presence of acetic acid to form rac-(1R,2S)-2-[4-(propan-2-yl)phenyl]cyclopropan-1-amine.", "Step 5: Protonation of rac-(1R,2S)-2-[4-(propan-2-yl)phenyl]cyclopropan-1-amine with hydrochloric acid to form rac-(1R,2S)-2-[4-(propan-2-yl)phenyl]cyclopropan-1-amine hydrochloride." ] } | |
| 1807941-94-1 | |
Molecular Formula |
C12H18ClN |
Molecular Weight |
211.7 |
Purity |
95 |
Origin of Product |
United States |
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